2-[(1,1-Dimethylethyl)oxy]-6-chlorobenzonitrile

• Molecular Formula: C11H12ClNO
• Molecular Weight: 209.67 g/mol
• IUPAC Name: 2-chloro-6-[(2-methylpropan-2-yl)oxy]benzonitrile
• InChI: InChI=1S/C11H12ClNO/c1-11(2,3)14-10-6-4-5-9(12)8(10)7-13/h4-6H,1-3H3
• InChI Key: QMMBMRFLZPHGQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C(=CC=C1)Cl)C#N

Description

2-[(1,1-Dimethylethyl)oxy]-6-chlorobenzonitrile is a useful research compound. Its molecular formula is C11H12ClNO and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-6-chlorobenzonitrile (10.35 g, 66.5 mmol) in 1,2-dimethoxyethane (50 mL) at 0° C. was added potassium t-butoxide (9.06 g, 80.7 mmol). The mixture was slowly allowed to warm to room temperature over 3 h. The reaction was poured into water and extracted with ether (3 times). The organic layers were washed with brine, dried (MgSO4) and concentrated to afford 13.52 g (97%) of 2-[(1,1-dimethylethyl)oxy]-6-chlorobenzonitrile as a pale yellow oil.